Cas no 904581-13-1 (7-chloro-3-(4-ethylbenzenesulfonyl)-N-(furan-2-yl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine)
7-chloro-3-(4-ethylbenzenesulfonyl)-N-(furan-2-yl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 7-chloro-3-(4-ethylphenyl)sulfonyl-N-(furan-2-ylmethyl)triazolo[1,5-a]quinazolin-5-amine
- [1,2,3]Triazolo[1,5-a]quinazolin-5-amine, 7-chloro-3-[(4-ethylphenyl)sulfonyl]-N-(2-furanylmethyl)-
- 7-chloro-3-(4-ethylbenzenesulfonyl)-N-(furan-2-yl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine
-
- Inchi: 1S/C22H18ClN5O3S/c1-2-14-5-8-17(9-6-14)32(29,30)22-21-25-20(24-13-16-4-3-11-31-16)18-12-15(23)7-10-19(18)28(21)27-26-22/h3-12H,2,13H2,1H3,(H,24,25)
- InChI Key: NHKPMRRMMJYULK-UHFFFAOYSA-N
- SMILES: N12N=NC(S(C3=CC=C(CC)C=C3)(=O)=O)=C1N=C(NCC1=CC=CO1)C1=C2C=CC(Cl)=C1
7-chloro-3-(4-ethylbenzenesulfonyl)-N-(furan-2-yl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3165-1316-2μmol |
7-chloro-3-(4-ethylbenzenesulfonyl)-N-[(furan-2-yl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
904581-13-1 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3165-1316-5μmol |
7-chloro-3-(4-ethylbenzenesulfonyl)-N-[(furan-2-yl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
904581-13-1 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3165-1316-10μmol |
7-chloro-3-(4-ethylbenzenesulfonyl)-N-[(furan-2-yl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
904581-13-1 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3165-1316-20μmol |
7-chloro-3-(4-ethylbenzenesulfonyl)-N-[(furan-2-yl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
904581-13-1 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3165-1316-1mg |
7-chloro-3-(4-ethylbenzenesulfonyl)-N-[(furan-2-yl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
904581-13-1 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3165-1316-2mg |
7-chloro-3-(4-ethylbenzenesulfonyl)-N-[(furan-2-yl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
904581-13-1 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3165-1316-3mg |
7-chloro-3-(4-ethylbenzenesulfonyl)-N-[(furan-2-yl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
904581-13-1 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3165-1316-4mg |
7-chloro-3-(4-ethylbenzenesulfonyl)-N-[(furan-2-yl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
904581-13-1 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3165-1316-5mg |
7-chloro-3-(4-ethylbenzenesulfonyl)-N-[(furan-2-yl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
904581-13-1 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3165-1316-10mg |
7-chloro-3-(4-ethylbenzenesulfonyl)-N-[(furan-2-yl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
904581-13-1 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
7-chloro-3-(4-ethylbenzenesulfonyl)-N-(furan-2-yl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 7-chloro-3-(4-ethylbenzenesulfonyl)-N-(furan-2-yl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine
Professional Introduction to Compound with CAS No. 904581-13-1 and Product Name: 7-chloro-3-(4-ethylbenzenesulfonyl)-N-(furan-2-yl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine
The compound with the CAS number 904581-13-1 and the product name 7-chloro-3-(4-ethylbenzenesulfonyl)-N-(furan-2-yl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine represents a significant advancement in the field of chemobiology and pharmaceutical research. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including a chloro substituent, a benzenesulfonyl moiety, and a furan-based side chain, contributes to its unique chemical properties and reactivity.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit promising biological activities. The triazolo-aquinazoline scaffold, a core structural feature of this compound, has been extensively studied for its pharmacological properties. Research indicates that such scaffolds can exhibit significant activity against various biological targets, including kinases and other enzymes involved in cancer progression. The incorporation of a furan-2-ylmethyl group further enhances the molecule's potential by introducing additional binding interactions with biological targets.
The 7-chloro substituent at the 7-position of the triazolo-aquinazoline ring system is particularly noteworthy. Chloro-substituted compounds often exhibit enhanced metabolic stability and improved bioavailability, making them attractive candidates for further development as therapeutic agents. Additionally, the 4-ethylbenzenesulfonyl group at the 3-position introduces a polar aromatic moiety that can contribute to hydrophobic interactions with biological targets. This combination of structural features makes 7-chloro-3-(4-ethylbenzenesulfonyl)-N-(furan-2-yl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine a versatile molecule with potential applications in multiple therapeutic areas.
Recent studies have highlighted the importance of triazolo-aquinazoline derivatives in the development of new anticancer agents. These compounds have shown promise in preclinical studies by inhibiting key enzymes involved in tumor growth and proliferation. The structural features of this compound, including the chloro group, benzenesulfonyl moiety, and furan side chain, are believed to contribute to its ability to interact effectively with biological targets. Furthermore, the presence of multiple heterocyclic rings enhances its binding affinity and selectivity.
The furan-2-ylmethyl group in this compound is particularly interesting from a chemical biology perspective. Furan derivatives have been shown to exhibit various biological activities, including anti-inflammatory and antimicrobial properties. The incorporation of this group into the triazolo-aquinazoline scaffold may enhance the compound's overall pharmacological profile by introducing additional binding interactions with biological targets. This could make it a valuable tool for further exploration in drug discovery.
In addition to its potential as an anticancer agent, 7-chloro-3-(4-ethylbenzenesulfonyl)-N-(furan-2-yl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine may also have applications in other therapeutic areas. For instance, its structural features could make it useful in developing treatments for inflammatory diseases or infectious diseases. The ability of this compound to interact with multiple biological targets suggests that it may have broad therapeutic applications.
The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to maintain the integrity of the heterocyclic structure. Advances in synthetic chemistry have made it possible to produce complex molecules like this one with increasing efficiency and precision.
From a computational chemistry perspective, understanding the molecular interactions of this compound is crucial for optimizing its pharmacological properties. Techniques such as molecular docking and quantum mechanical calculations can provide valuable insights into how this molecule interacts with biological targets. These computational methods can help researchers design analogs with improved activity and selectivity.
The potential applications of 7-chloro-3-(4-ethylbenzenesulfonyl)-N-(furan-2-yl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine extend beyond oncology. Its unique structural features make it a promising candidate for developing new treatments for various diseases. As research continues in this area, it is likely that new applications for this compound will be discovered.
In conclusion,7-chloro-3-(4-et hylbenzenesulfonyl)-N-(furan -2 -yl)methyl -1 , 2 , 3 tri az ol o 1 , 5 -a quin az olin -5 -amine represents a significant advancement in chemobiology and pharmaceutical research. Its complex heterocyclic structure and multiple functional groups make it a versatile molecule with potential applications in multiple therapeutic areas. Further research is needed to fully explore its pharmacological properties and develop new treatments based on its structure.
904581-13-1 (7-chloro-3-(4-ethylbenzenesulfonyl)-N-(furan-2-yl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)